Cas no 1804081-60-4 (5-Methylbenzo[d]oxazole-2-sulfonamide)

• Product Name: 5-Methylbenzo[d]oxazole-2-sulfonamide
• CAS No: 1804081-60-4
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 4818794
• Update Time: 2025-06-15

5-Methylbenzo[d]oxazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]oxazole-2-sulfonamide

• Inchi： 1S/C8H8N2O3S/c1-5-2-3-7-6(4-5)10-8(13-7)14(9,11)12/h2-4H,1H3,(H2,9,11,12)
• InChI Key： BKSLXTQKSGRAQO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=C(C)C=CC=2O1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 1
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Methylbenzo[d]oxazole-2-sulfonamide

Recent Advances in the Study of 5-Methylbenzo[d]oxazole-2-sulfonamide (CAS: 1804081-60-4): A Promising Chemical Entity in Biomedicine

5-Methylbenzo[d]oxazole-2-sulfonamide (CAS: 1804081-60-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown potential in various therapeutic applications, particularly as a modulator of enzymatic activity and a scaffold for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of 5-Methylbenzo[d]oxazole-2-sulfonamide derivatives, identifying key modifications that enhance binding affinity to carbonic anhydrase isoforms. The research team employed molecular docking and X-ray crystallography to elucidate the compound's interaction with the enzyme's active site, revealing a unique binding mode that differs from classical sulfonamide inhibitors. These findings open new avenues for designing selective carbonic anhydrase inhibitors with improved pharmacokinetic properties.

In the context of anticancer drug discovery, a recent preprint on bioRxiv (2024) reported that 5-Methylbenzo[d]oxazole-2-sulfonamide exhibits potent inhibitory effects against histone deacetylases (HDACs), particularly HDAC6. The compound demonstrated nanomolar IC50 values in enzymatic assays and showed promising antiproliferative activity against multiple cancer cell lines, including those resistant to existing HDAC inhibitors. Mechanistic studies suggested that the oxazole ring contributes to enhanced cellular permeability and target engagement.

The compound's potential in neurological disorders was highlighted in a 2023 Nature Communications paper, where researchers found that 5-Methylbenzo[d]oxazole-2-sulfonamide derivatives could cross the blood-brain barrier and modulate γ-aminobutyric acid (GABA) receptors. Animal models of epilepsy showed significant reduction in seizure frequency after treatment with optimized analogs, suggesting potential applications in epilepsy and related CNS disorders.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of 5-Methylbenzo[d]oxazole-2-sulfonamide production. A 2024 Organic Process Research & Development publication described a novel continuous flow synthesis method that reduces reaction times from hours to minutes while maintaining high purity (>99%). This technological advancement addresses previous challenges in large-scale production and could facilitate further preclinical development.

Despite these promising developments, challenges remain in the clinical translation of 5-Methylbenzo[d]oxazole-2-sulfonamide-based therapeutics. Current research efforts are focused on addressing metabolic stability issues and optimizing pharmacokinetic profiles through structural modifications. The compound's unique chemical features continue to make it a valuable template for medicinal chemistry programs targeting various disease pathways.